Cas no 551921-57-4 (5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile)

• Product Name: 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile
• CAS No: 551921-57-4
• MF: C₁₆H₁₂N₄O
• MW: 276.292682647705
• MDL: MFCD02082524
• CID: 4654953
• Update Time: 2025-06-15

5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile

• MDL： MFCD02082524
• Inchi： 1S/C16H12N4O/c17-10-15-16(18)20(11-19-15)12-6-8-14(9-7-12)21-13-4-2-1-3-5-13/h1-9,11H,18H2
• InChI Key： RRNDKKVSZPULNH-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(OC3=CC=CC=C3)C=C2)C(N)=C(C#N)N=1

Additional information on 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile

Introduction to 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile (CAS No. 551921-57-4)

5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 551921-57-4, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their role in various biological processes and medicinal applications. The presence of both amino and nitrile functional groups, along with a phenoxyphenyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile consists of an imidazole core, which is a five-membered ring containing two nitrogen atoms. This core is further substituted with an amino group at the 5-position and a 4-phenoxyphenyl group at the 1-position. Additionally, the 4-position of the imidazole ring is terminated with a nitrile group. This particular arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, there has been a growing interest in imidazole derivatives as pharmacological agents due to their ability to modulate various biological pathways. The 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile compound has been studied for its potential role in inhibiting certain enzymes and receptors that are involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade.

One of the most compelling aspects of 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile is its structural flexibility, which allows for further derivatization to enhance its pharmacological properties. Researchers have explored various synthetic strategies to modify this core structure, aiming to improve its solubility, bioavailability, and target specificity. For instance, introduction of additional substituents at different positions on the imidazole ring or on the phenoxyphenyl group can lead to novel derivatives with enhanced therapeutic potential.

The phenoxyphenyl moiety in 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile is particularly noteworthy as it can contribute to hydrophobic interactions with biological targets. This feature makes it an attractive scaffold for designing molecules that can effectively penetrate cellular membranes and reach their intended sites of action. Moreover, the presence of both amino and nitrile groups provides multiple sites for chemical modification, enabling the creation of prodrugs or analogs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile and biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity, suggesting its potential as a lead compound for drug development. For example, molecular docking simulations have shown that this molecule can effectively compete with natural substrates in enzymatic reactions, thereby inhibiting their activity.

In addition to its enzymatic activity, 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile has also been investigated for its ability to modulate signal transduction pathways. Imidazole derivatives are known to interact with various intracellular signaling molecules, including kinases and transcription factors. By binding to these targets, 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile may be able to regulate processes such as cell proliferation, differentiation, and apoptosis, which are crucial for maintaining normal cellular function.

The synthesis of 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as nitrile formation and aromatic substitution. Advances in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for further research.

One of the challenges associated with studying 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile is its potential toxicity profile. As with any novel compound, thorough safety evaluations are necessary before it can be considered for clinical use. In vitro toxicity assays have been conducted to assess its effects on various cell lines, providing insights into its potential side effects. These studies have helped identify critical parameters that need to be addressed during further development.

The future prospects for 5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore new synthetic routes that can improve its production efficiency and scalability. Additionally, preclinical studies are being designed to evaluate its efficacy in animal models of diseases such as cancer and inflammation. These efforts could pave the way for its translation into clinical applications if positive results are obtained.

In conclusion,5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile (CAS No. 551921-57-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing molecules with therapeutic applications. With continued investigation into its biological activities and synthetic modifications,5-amino-1-(4-phenoxyphenyl)-1H-imidazole-4-carbonitrile holds promise as a valuable tool in the development of new drugs targeting various diseases.